Cas no 941869-40-5 (4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid)

• Product name: 4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid
• CAS No: 941869-40-5
• MF: C₁₂H₁₁N₃O₃S
• MW: 277.299041032791
• MDL: MFCD09743138
• CID: 4660439
• PubChem ID: 42281648

4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(Anilinocarbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid
• 4-methyl-2-(phenylcarbamoylamino)-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 4-methyl-2-[[(phenylamino)carbonyl]amino]-
• 4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid

• MDL： MFCD09743138
• Inchi： 1S/C12H11N3O3S/c1-7-9(10(16)17)19-12(13-7)15-11(18)14-8-5-3-2-4-6-8/h2-6H,1H3,(H,16,17)(H2,13,14,15,18)
• InChI Key： YQYIFXWJCXOCGM-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1NC(NC1=CC=CC=C1)=O

Additional information on 4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid

Recent Advances in the Study of 4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid (CAS: 941869-40-5)

The compound 4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid (CAS: 941869-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound in drug development. This research brief aims to summarize the latest findings and provide insights into its pharmacological properties and future directions.

One of the key areas of investigation has been the synthesis and optimization of 4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further exploration of its biological activities.

In terms of biological activity, recent studies have demonstrated that 4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid exhibits potent inhibitory effects on specific enzymatic targets. For instance, it has shown promising activity against kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro studies have indicated its ability to modulate cellular signaling pathways, which could be leveraged for the treatment of various diseases, including cancer and autoimmune disorders. These findings highlight the compound's versatility and therapeutic potential.

Another significant aspect of the research has been the evaluation of the compound's pharmacokinetic and pharmacodynamic properties. Early-stage animal studies have provided valuable data on its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding the compound's behavior in vivo and for guiding the design of future clinical trials. While challenges such as bioavailability and toxicity remain to be addressed, the current data are encouraging and warrant further investigation.

Looking ahead, the research community is optimistic about the prospects of 4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid. Ongoing studies are exploring its potential in combination therapies and its use as a scaffold for the development of derivatives with enhanced activity and selectivity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, this compound may soon emerge as a key player in the next generation of therapeutics.

In conclusion, the recent advancements in the study of 4-methyl-2-(phenylcarbamoyl)amino-1,3-thiazole-5-carboxylic acid (CAS: 941869-40-5) underscore its significance in chemical biology and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a compelling subject for further investigation. Continued research efforts will be essential to unlock its full potential and pave the way for its application in medicine.